Cas no 1804514-64-4 (3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide)

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with amino, difluoromethyl, hydroxy, and sulfonamide functional groups. Its unique structure imparts distinct physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of the difluoromethyl group enhances metabolic stability, while the sulfonamide moiety contributes to potential biological activity, particularly in enzyme inhibition applications. The compound’s hydroxypyridine scaffold offers versatility in coordination chemistry and derivatization. Its well-defined reactivity profile enables precise modifications for targeted applications, such as drug discovery or material science. High purity and stability further support its utility in advanced synthetic workflows.

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide structure

1804514-64-4 structure

Product Name:3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide

CAS No:1804514-64-4

MF:C₆H₇F₂N₃O₃S

MW:239.19988656044

CID:4915819

Update Time:2025-05-24

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide
- Inchi： 1S/C6H7F2N3O3S/c7-5(8)3-2(15(10,13)14)1-11-6(12)4(3)9/h1,5H,9H2,(H,11,12)(H2,10,13,14)
- InChI Key： FGUPXLQYOAAGPV-UHFFFAOYSA-N
- SMILES： S(C1=CNC(C(=C1C(F)F)N)=O)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 461
XLogP3: -1.8
Topological Polar Surface Area: 124

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006437-500mg	3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide	1804514-64-4	97%	500mg	$1,068.20	2022-04-02
Alichem	A024006437-1g	3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide	1804514-64-4	97%	1g	$1,680.00	2022-04-02

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Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide (CAS No. 1804514-64-4)

3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide (CAS No. 1804514-64-4) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant attention in pharmaceutical and agrochemical research. Its molecular structure combines amino, hydroxy, and difluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in enzyme inhibition and drug discovery, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s sulfonamide moiety is a key feature, often associated with antibacterial and antifungal properties, though its exact mechanism remains under investigation. Recent studies highlight its relevance in cancer therapeutics, where pyridine-based sulfonamides are explored for targeting tumor microenvironment pathways. This aligns with growing public interest in next-generation oncology drugs and personalized treatment options, frequently searched topics in biomedical literature and AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS No. 1804514-64-4 exemplifies innovations in fluorinated compound design. The difluoromethyl group enhances metabolic stability, a hot topic in medicinal chemistry forums. Its hydroxypyridine core also offers chelating capabilities, relevant to metal-catalyzed reactions—a trending subject in green chemistry circles. These attributes make it a candidate for high-throughput screening libraries, addressing the demand for novel molecular scaffolds in AI-augmented research.

Industrial applications of 3-Amino-4-(difluoromethyl)-2-hydroxypyridine-5-sulfonamide extend to crop protection, where sulfonamide derivatives are investigated for pest resistance management. This resonates with global searches for eco-friendly pesticides amid climate change concerns. Its selective reactivity and low environmental persistence align with regulatory shifts toward sustainable agrochemicals, a frequently debated topic in agricultural biotechnology.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and HPLC-MS, critical for quality control in pharmaceutical manufacturing. These methods are widely discussed in analytical chemistry communities, particularly for heterocyclic compound analysis. The compound’s logP and pKa values further interest researchers optimizing drug bioavailability, a recurring theme in computational chemistry queries.

In summary, CAS No. 1804514-64-4 represents a convergence of multidisciplinary research, bridging gaps between pharmacology, materials science, and environmental sustainability. Its structural complexity and functional diversity position it as a focal point for innovations addressing contemporary challenges in healthcare and agriculture—topics dominating scientific discourse and public search trends alike.